7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
Description
This compound belongs to the [1,3]thiazolo[4,5-d]pyridazin-4-one family, characterized by a fused thiazole-pyridazinone core. Key structural features include:
- 7-position substitution: A furan-2-yl group, introduced via condensation of 2-acetylfuran with ethyl oxalate under sodium methoxide catalysis .
- 2-position substitution: A methyl group, likely derived from alkylation or direct substitution during synthesis .
- 5-position substitution: A 2-oxo-2-phenylethyl chain, introduced through alkylation reactions with chloroacetamide derivatives .
Synthesis involves chlorination of methyl esters (e.g., 3-chloro-4-furan-2-yl-2,4-dioxobutyric acid methyl ester) followed by reaction with carbothioamides (e.g., 1-pyrrolidinecarbothioamide) and hydrazine hydrate treatment to yield the final heterocycle .
Properties
IUPAC Name |
7-(furan-2-yl)-2-methyl-5-phenacyl-[1,3]thiazolo[4,5-d]pyridazin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3O3S/c1-11-19-16-17(25-11)15(14-8-5-9-24-14)20-21(18(16)23)10-13(22)12-6-3-2-4-7-12/h2-9H,10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIQGHHWPBLQAIW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)C3=CC=CC=C3)C4=CC=CO4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Observations :
- 7-Position : Furan-2-yl (target) vs. phenyl or thiophen-2-yl analogs exhibit differing electronic profiles; furan’s oxygen enhances polarity compared to phenyl’s hydrophobicity .
- 5-Position : The 2-oxo-2-phenylethyl group in the target compound contrasts with benzenesulfonamide (polar) or thioether-linked substituents, impacting solubility and target binding .
- Synthesis : Hydrazine-mediated cyclization is common, but sulfonation () or alkynylation () routes diverge for specialized substituents.
Table 2: Comparative Properties
Notes:
- The target compound’s 2-oxo-2-phenylethyl group aligns with ’s findings that electron-donating 5-substituents enhance analgesic activity in vivo .
- Benzenesulfonamide derivatives () may exhibit improved crystallinity due to hydrogen bonding, as seen in their single-crystal X-ray data (R factor = 0.034) .
Heterocyclic Core Modifications
- Thiazolo vs. Furopyridazinones: Replacement of thiazole with furan (e.g., furo[2,3-d]pyridazinones in ) reduces sulfur’s electron-withdrawing effects, altering reactivity .
- Pyrimidine vs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
